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Introduction

tert-Butyl 3-hydroxypropylmethylcarbamate (CAS No. 98642-44-5), also known as N-Boc-3-

(methylamino)-1-propanol, is a bifunctional organic molecule.[1][2] While this specific

compound is commercially available, a comprehensive review of medicinal chemistry literature

reveals a notable scarcity of published research detailing its specific biological activities or

applications in drug development.[2] However, by examining its structural components—a tert-

butoxycarbonyl (Boc) protecting group and a hydroxypropylmethylcarbamate core—we can

infer its potential roles and applications in medicinal chemistry. This guide provides an overview

of its physicochemical properties, a probable synthetic route with a general experimental

protocol, and a discussion of the significance of its constituent moieties in the broader context

of drug discovery.

Physicochemical Properties
Based on available data from chemical suppliers, the known properties of tert-butyl 3-
hydroxypropylmethylcarbamate are summarized below.
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Property Value Reference(s)

CAS Number 98642-44-5 [1][3]

Molecular Formula C₉H₁₉NO₃ [1][3]

Molecular Weight 189.25 g/mol [1][3]

Appearance Light yellow oil [3]

Boiling Point 120 °C at 0.08 Torr [3]

Predicted Density 1.020 ± 0.06 g/cm³ [3]

Solubility
Chloroform, Dichloromethane,

DMSO, Ethyl Acetate
[3]

Synthesis of tert-Butyl 3-
hydroxypropylmethylcarbamate
A likely synthetic route to tert-butyl 3-hydroxypropylmethylcarbamate involves the protection

of the secondary amine of 3-(methylamino)-1-propanol using di-tert-butyl dicarbonate (Boc₂O).

This is a standard and widely used method for introducing the Boc protecting group onto

primary and secondary amines.

Proposed Synthetic Scheme:
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Reactants

Product

3-(Methylamino)-1-propanol

tert-Butyl 3-hydroxypropylmethylcarbamate

Solvent (e.g., DCM)
Base (e.g., Triethylamine, optional)

Di-tert-butyl dicarbonate (Boc)₂O
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Caption: Proposed synthesis of tert-Butyl 3-hydroxypropylmethylcarbamate.

General Experimental Protocol for Boc Protection:

This protocol is a generalized procedure based on standard methods for the N-Boc protection

of amino alcohols.

Reaction Setup: To a solution of 3-(methylamino)-1-propanol (1.0 equivalent) in a suitable

aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add di-tert-butyl

dicarbonate (1.0-1.2 equivalents). If the starting material is a salt (e.g., hydrochloride), a

base such as triethylamine (Et₃N) or sodium bicarbonate (NaHCO₃) is typically added to

neutralize the acid.

Reaction Conditions: The reaction mixture is stirred at room temperature. The progress of

the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-

mass spectrometry (LC-MS).

Work-up: Once the reaction is complete, the solvent is typically removed under reduced

pressure. The residue is then redissolved in an organic solvent like ethyl acetate and washed

with a weak aqueous acid (e.g., 1M HCl) to remove any unreacted amine and base, followed

by a wash with brine.
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Purification: The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate,

filtered, and concentrated in vacuo. The crude product can be purified by column

chromatography on silica gel to yield the pure tert-butyl 3-
hydroxypropylmethylcarbamate.

Role in Medicinal Chemistry
Due to the lack of specific literature for the title compound, its role in medicinal chemistry is

inferred from the functions of its key structural features.

The tert-Butyl Carbamate (Boc) Group:

The Boc group is one of the most common amine protecting groups in organic synthesis,

particularly in peptide synthesis and the construction of complex molecules in drug discovery.

[4] Its widespread use is due to its stability under a wide range of reaction conditions and its

ease of removal under mildly acidic conditions (e.g., with trifluoroacetic acid).[4]

In medicinal chemistry, the Boc group serves several purposes:

Intermediate Protection: It allows for selective reactions at other functional groups within a

molecule.

Modulation of Physicochemical Properties: The bulky and lipophilic nature of the tert-butyl

group can increase a molecule's solubility in organic solvents and its ability to cross cell

membranes.[5]

Prodrugs: While less common for this purpose, carbamates can be designed as prodrugs

that are cleaved in vivo to release an active pharmaceutical ingredient.[5]

The Hydroxypropylmethylcarbamate Moiety:

The core structure of the molecule can act as a versatile linker or spacer in the design of more

complex therapeutic agents. The hydroxyl group provides a reactive handle for further

functionalization, such as etherification or esterification, to attach other molecular fragments.

A significant application for similar bifunctional molecules is in the synthesis of Proteolysis

Targeting Chimeras (PROTACs).[6] PROTACs are heterobifunctional molecules that
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simultaneously bind to a target protein and an E3 ubiquitin ligase, leading to the ubiquitination

and subsequent degradation of the target protein.[6] The linker connecting the target-binding

ligand and the E3 ligase ligand is a critical component of a PROTAC's efficacy, and structures

similar to tert-butyl 3-hydroxypropylmethylcarbamate are used to construct these linkers.[6]

PROTAC Synthesis Workflow using a Boc-Protected Linker

Boc-Protected Bifunctional Linker
(e.g., tert-Butyl 3-hydroxypropylmethylcarbamate) Couple to E3 Ligase Ligand Boc Deprotection (Acidic Conditions) Couple to Target Protein Ligand Final PROTAC Molecule

Click to download full resolution via product page

Caption: Generalized workflow for PROTAC synthesis.

Quantitative Data and Signaling Pathways

As there is no published biological data for tert-butyl 3-hydroxypropylmethylcarbamate, it is

not possible to provide tables of quantitative data (e.g., IC₅₀, Kᵢ values) or diagrams of specific

signaling pathways in which it is involved. The primary role of this compound, as inferred from

its structure, is that of a synthetic building block rather than a biologically active agent itself.

Conclusion

tert-Butyl 3-hydroxypropylmethylcarbamate is a chemical entity with potential utility in

medicinal chemistry as a versatile building block. Its value lies in the combination of a stable,

yet readily cleavable, Boc-protecting group and a functionalized core that can be incorporated

into larger, more complex molecules. While direct research on its biological effects is currently

unavailable, its structural similarity to linkers used in advanced therapeutic modalities like

PROTACs suggests a potential application in this and other areas of drug discovery that

require the controlled assembly of molecular components. Further research would be needed

to fully elucidate any intrinsic biological activity and to explore its full potential in the synthesis

of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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